[3-(Methoxycarbonyl)phenoxy]acetic acid

• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: 2-(3-methoxycarbonylphenoxy)acetic acid
• InChI: InChI=1S/C10H10O5/c1-14-10(13)7-3-2-4-8(5-7)15-6-9(11)12/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: ILCRZAILLJZGHT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OCC(=O)O

Description

[3-(Methoxycarbonyl)phenoxy]acetic acid is a useful research compound. Its molecular formula is C10H10O5 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-tert-butoxycarbonylmethoxy-benzoic acid methyl ester (1.00 g, 3.75 mmol) in methylene chloride (4 mL), add trifluoroacetic acid (0.50 mL, 6.6 mmol). Stir the mixture overnight at room temperature in an open vial to allow the solvent to escape. Add an additional portion of trifluoroacetic acid (0.50 mL, 6.6 mmol) and stir the reaction mixture for an additional 24 hours. Add an additional portion of trifluoroacetic acid (1.50 mL, 19.8 mmol) and stir the reaction at room temperature for 3 days. Concentrate under reduced pressure to provide 0.750 g (95.0%) of 3-carboxymethoxy-benzoic acid methyl ester as a light brown solid.

Synthesis routes and methods II

Procedure details

A solution of t-butyl [3-(methoxycarbonyl)phenoxy]acetate in trifluoroacetic acid (1 kg), anisole (100 mL) and dichloromethane (1 L) was stirred at room temperature for 48 hours. The reaction mixture was concentrated and then the residue was crystallized from diisopropyl ether to obtain the title compound (467 g, 86%) as a white solid.